2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as phenylimidazoles . These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond . Substituted imidazo [1,2- a ]pyridines possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs . Several studies have proposed the use of imidazo- [1,2- a ]pyridine derivatives for the treatment of cancer and cardiovascular diseases, as well as Alzheimer’s disease .
Synthesis Analysis
A simple and effective method for the synthesis of substituted imidazo [1,2- a ]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . The main literature method for the synthesis of imidazo- [1,2- a ]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo [1,2- a ]pyridine .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a benzene ring linked to an imidazole ring through a CC or CN bond . The structure also includes a pyridine ring and a thiazole ring .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This is followed by condensation with α-halo ketones and the introduction of a carboxymethyl function .Scientific Research Applications
Synthesis and Chemical Properties
This compound is part of a broader class of chemicals that involve complex synthesis processes to create various heterocycles. These processes often involve reactions with different precursors to generate compounds with potential insecticidal, antimicrobial, and other biological activities. For instance, Fadda et al. (2017) utilized a precursor to synthesize various heterocycles, including benzo[d]imidazole derivatives, which were then tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Biological Activities and Applications
The structural motifs present in 2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiazol-2-yl)acetamide are often explored for their potential biological activities. For example, compounds with similar structures have been examined for their potential as phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, revealing insights into structure-activity relationships and metabolic stability, which are critical in the development of new therapeutic agents (Stec et al., 2011).
Antimicrobial and Antitumor Potential
Research on derivatives of benzo[d]imidazole, a core component of the compound , has demonstrated promising antimicrobial activity. For example, Fahim and Ismael (2019) investigated the reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles, leading to compounds with significant antimicrobial activity (Fahim & Ismael, 2019). Such studies are essential in identifying new drug candidates.
Novel Synthetic Approaches
The synthesis of complex molecules like 2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiazol-2-yl)acetamide often requires innovative approaches. For instance, the work by Shibuya et al. (2018) involved the design of an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, showcasing the utility of inserting specific moieties to enhance solubility and oral absorption, which is a crucial consideration in drug development (Shibuya et al., 2018).
Anticancer and Corrosion Inhibition
Compounds with imidazo[1,2-a]pyridine structures, similar to the compound , have been evaluated for their anticancer activities and as corrosion inhibitors, demonstrating the versatile applications of such molecules in both biological and industrial contexts. For example, Hamama et al. (2013) synthesized N-substituted-2-amino-1,3,4-thiadiazoles, showing potential in anticancer and antioxidant evaluations (Hamama et al., 2013).
Future Directions
The future directions for this compound could involve further exploration of its potential biological activities, given its broad spectrum of activity. This could include more detailed studies on its antibacterial, antifungal, antiviral, and anti-inflammatory properties, as well as its potential use in the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease .
properties
IUPAC Name |
2-(2-pyridin-3-ylbenzimidazol-1-yl)-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N5OS/c23-15(21-17-19-8-9-24-17)11-22-14-6-2-1-5-13(14)20-16(22)12-4-3-7-18-10-12/h1-10H,11H2,(H,19,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQRLJRUOUDOWSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2CC(=O)NC3=NC=CS3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(pyridin-3-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.